BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for VH 101
Thiol in Neurodegenerative Disease Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: VH 101, thiol

Cat. No.: B13572709

For Researchers, Scientists, and Drug Development Professionals

Introduction

VH 101 thiol is a functionalized von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand, designed
for the development of Proteolysis Targeting Chimeras (PROTACS).[1][2][3] PROTACs are
heterobifunctional molecules that recruit a target protein to an E3 ligase, leading to the
ubiquitination and subsequent degradation of the target protein by the proteasome. This
technology offers a promising therapeutic strategy for neurodegenerative diseases, which are
often characterized by the accumulation of misfolded and aggregated proteins.

The thiol group on VH 101 provides a reactive handle for covalent conjugation to a ligand that
binds to a protein of interest (POI), a critical step in the synthesis of a PROTAC. By targeting
pathogenic proteins such as tau, a-synuclein, or huntingtin for degradation, PROTACs
developed using VH 101 thiol have the potential to halt or reverse disease progression.

Mechanism of Action

A PROTAC synthesized using VH 101 thiol operates by hijacking the cell's natural protein
disposal system. The molecule simultaneously binds to the target protein (via the POI ligand)
and the VHL E3 ligase (via the VH 101 moiety). This induced proximity facilitates the transfer of
ubiquitin from the E2 ubiquitin-conjugating enzyme to the target protein. The polyubiquitinated
protein is then recognized and degraded by the 26S proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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